Cas no 18156-67-7 ((2-Bromoethyl)trimethylsilane)
(2-Bromoethyl)trimethylsilane is a versatile organosilicon compound with the molecular formula C₅H₁₃BrSi. It features a reactive bromoethyl group adjacent to a trimethylsilyl moiety, making it valuable in synthetic organic and organometallic chemistry. The compound is commonly employed as a reagent for introducing silyl-protected ethylene units or as a precursor for further functionalization via nucleophilic substitution or cross-coupling reactions. Its stability under anhydrous conditions and compatibility with Grignard and lithiation reactions enhance its utility in multistep syntheses. The trimethylsilyl group also aids in volatility for purification by distillation. This reagent is particularly useful in the preparation of silicon-containing intermediates for pharmaceuticals, agrochemicals, and advanced materials.
(2-Bromoethyl)trimethylsilane structure
Product Name:(2-Bromoethyl)trimethylsilane
CAS No:18156-67-7
MF:C5H13BrSi
MW:181.146221876144
MDL:MFCD03093623
CID:50966
PubChem ID:11665502
Update Time:2025-10-19
(2-Bromoethyl)trimethylsilane Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromoethyl)trimethylsilane
- 2-(Trimethylsilyl)ethyl bromide
- (2-Bromoethyl)trimethylsilane (stabilized with Silver chip)
- (2-Bromoethyl)trimethylsilane (stabilized with NaHCO3)
- 2-bromoethyl(trimethyl)silane
- (2-bromoethyl)(trimethyl)silane
- BrCH2CH2SiMe3
- Silane,(2-bromoethyl)trimethyl
- 2-(Trimethylsilyl)ethyl Bromide (stabilized with Silver chip)
- FT-0744760
- AKOS006228000
- J-500664
- 2-Bromoethyltrimethylsilane
- SCHEMBL2231221
- B2216
- E78074
- (2-Bromoethyl)trimethyl-silane
- A880986
- MFCD03093623
- DTXSID00470244
- Silane, (2-bromoethyl)trimethyl-
- EN300-219021
- BS-53156
- SY057908
- 18156-67-7
- DA-17597
- HYRIFSNOTHOUQJ-UHFFFAOYSA-N
-
- MDL： MFCD03093623
- Inchi： 1S/C5H13BrSi/c1-7(2,3)5-4-6/h4-5H2,1-3H3
- InChI Key： HYRIFSNOTHOUQJ-UHFFFAOYSA-N
- SMILES： BrCC[Si](C)(C)C
Computed Properties
- Exact Mass: 179.99700
- Monoisotopic Mass: 179.99699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 46.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 1.15
- Boiling Point: 149.6±13.0 °C at 760 mmHg
- Flash Point: 46.8±14.8 °C
- PSA: 0.00000
- LogP: 2.71950
- Solubility: Uncertain
- Vapor Pressure: 5.1±0.3 mmHg at 25°C
(2-Bromoethyl)trimethylsilane Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H226-H314
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
- Hazardous Material transportation number：UN 3265
- Hazard Category Code： 34
- Safety Instruction： S26
- Safety Term：S26-36/37/39
- PackingGroup：III
- Storage Condition：0-10°C
- Risk Phrases：R34
(2-Bromoethyl)trimethylsilane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(2-Bromoethyl)trimethylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B135566-25ml |
(2-Bromoethyl)trimethylsilane |
18156-67-7 | ≥98.0%(T) | 25ml |
¥4511.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B135566-5ml |
(2-Bromoethyl)trimethylsilane |
18156-67-7 | ≥98.0%(T) | 5ml |
¥1416.90 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B864636-5ml |
(2-Bromoethyl)trimethylsilane (stabilized with NaHCO3) |
18156-67-7 | ≥98.0%(T) | 5ml |
￥1,580.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B864636-1ml |
(2-Bromoethyl)trimethylsilane (stabilized with NaHCO3) |
18156-67-7 | ≥98.0%(T) | 1ml |
￥568.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B864636-10ml |
(2-Bromoethyl)trimethylsilane (stabilized with NaHCO3) |
18156-67-7 | ≥98.0%(T) | 10ml |
￥3,128.00 | 2022-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B89400-25ml |
2-bromoethyl(trimethyl)silane |
18156-67-7 | 98% | 25ml |
¥6708.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B89400-5ml |
2-bromoethyl(trimethyl)silane |
18156-67-7 | 98% | 5ml |
¥1818.0 | 2023-09-08 | |
| Key Organics Ltd | BS-53156-1G |
(2-Bromoethyl)trimethylsilane |
18156-67-7 | >95% | 1g |
£150.00 | 2025-02-08 | |
| Key Organics Ltd | BS-53156-5G |
(2-Bromoethyl)trimethylsilane |
18156-67-7 | >95% | 5g |
£344.00 | 2025-02-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029210-25ml |
(2-Bromoethyl)trimethylsilane |
18156-67-7 | 98% | 25ml |
￥5414 | 2024-05-25 |
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